2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)acetamide

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-[(4-methoxythian-4-yl)methyl]acetamide
• InChI: InChI=1S/C19H27NO4S/c1-18(2)11-14-5-4-6-15(17(14)24-18)23-12-16(21)20-13-19(22-3)7-9-25-10-8-19/h4-6H,7-13H2,1-3H3,(H,20,21)
• InChI Key: ZXQPKVHGTXIXNY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)NCC3(CCSCC3)OC)C
• Molecular Formula: C19H27NO4S
• Molecular Weight: 365.5 g/mol
• CAS No.: 2034235-42-0

Description

This product is the chemical compound 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)acetamide, supplied for laboratory research applications. The compound has the CAS Number 2034235-42-0 and a molecular formula of C19H27NO4S, with a molecular weight of 365.5 g/mol . Its structure features a 2,2-dimethyl-2,3-dihydrobenzofuran core linked via an ether and acetamide group to a 4-methoxytetrahydro-2H-thiopyran moiety. The 2,2-dimethyl-2,3-dihydrobenzofuran scaffold is a recognized structural motif in chemical research. Literature indicates that derivatives based on this core, such as Carbofuran, are known for their insecticidal activity, suggesting this compound may be of interest in agrochemical or pharmacological mechanism of action studies . The specific research applications and biological profile of this exact molecule are areas for ongoing investigation. This product is strictly for research purposes and is labeled "For Research Use Only." It is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers should handle all chemicals with appropriate safety precautions.

Comparison with Similar Compounds

Target Compound

• Core : 2,3-Dihydrobenzofuran (oxygen-containing heterocycle) + tetrahydro-2H-thiopyran (sulfur-containing heterocycle).
• Substituents : Methoxy group on thiopyran, dimethyl groups on dihydrobenzofuran.
• Key Features : Enhanced metabolic stability due to dimethyl groups on dihydrobenzofuran; moderate lipophilicity (predicted logP ~3.5) from the thiopyran and methoxy groups.

Analog 1: N-(2-(Substituted)-4-oxothiazolidin-3-yl)-2-(4-methyl-2-oxo-2H-chromen-7-yloxy)acetamides ()

• Core: Coumarin (2H-chromen-2-one) + thiazolidinone.
• Substituents : Methyl group on coumarin, variable arylidene groups.
• Comparison: The thiazolidinone ring introduces polarity (predicted logP ~2.8) but reduces metabolic stability compared to the target’s dihydrobenzofuran. Demonstrated antimicrobial activity due to thiazolidinone’s electrophilic nature .

Analog 2: 2,2,2-Trifluoro-N-(4-methyl-2-oxo-2H-chromen-7-yl)acetamide ()

• Core : Coumarin.
• Substituents : Trifluoroacetamide group.
• Comparison :
  • The electron-withdrawing trifluoro group increases electronegativity, enhancing interactions with serine proteases (e.g., anticoagulant activity).
  • Higher solubility in organic solvents compared to the target compound due to reduced steric hindrance .

Analog 3: N-(4-(2-((3-Methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)furan-2-carboxamide ()

• Core : Thiazole + furan.
• Substituents : Methoxybenzyl, carboxamide.
• Likely targets enzymes via hydrogen bonding from the carboxamide group .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for synthesizing 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)acetamide?

• Methodology : Multi-step synthesis typically involves coupling the benzofuran-7-yloxyacetamide core with the 4-methoxytetrahydro-2H-thiopyran moiety. Key steps include:

• Controlled nucleophilic substitution for ether bond formation.
• Amidation under inert atmosphere using coupling agents like EDC/HOBt.
• Solvent optimization (e.g., DMF or dichloromethane) and temperature control (0–25°C) to minimize side reactions .
  • Critical Parameters : Reaction progress monitored via TLC or HPLC. Final purification via column chromatography (silica gel, ethyl acetate/hexane gradients) .

Q. How can the purity and structural integrity of this compound be verified post-synthesis?

• Analytical Techniques :

• NMR Spectroscopy : $^1$H and $^{13}$C NMR to confirm substitution patterns (e.g., dihydrobenzofuran methoxy groups, thiopyran methylene linkages) .
• HPLC : Reverse-phase HPLC with UV detection (λ = 254 nm) to assess purity (>95% required for biological assays) .
• Mass Spectrometry : High-resolution MS (HRMS) to validate molecular formula (e.g., C$_{21}$H$_{27}$NO$_4$S) .

Advanced Research Questions

Q. What experimental strategies can resolve contradictions between synthetic yield and biological activity data?

• Root-Cause Analysis :

• Compare purity profiles (HPLC) across batches to rule out impurities affecting bioactivity .
• Evaluate stereochemical outcomes (e.g., thiopyran ring conformation) via X-ray crystallography (as in structurally similar compounds) .
• Validate biological assays using positive controls (e.g., known enzyme inhibitors) to ensure assay reliability .

Q. How can structure-activity relationship (SAR) studies be designed to optimize this compound’s pharmacological profile?

• Methodology :

• Synthesize analogs with modified substituents (e.g., replacing 4-methoxy in thiopyran with hydroxyl or halogens).
• Test analogs in enzyme inhibition assays (e.g., kinase or protease panels) to identify critical functional groups .
• Computational docking (e.g., AutoDock Vina) to predict binding interactions with target proteins .

Q. What are the metabolic pathways and stability challenges of this compound in biological systems?

• Approach :

• In Vitro Metabolism : Incubate with liver microsomes (human/rodent) and analyze metabolites via LC-MS/MS. Key focus: oxidation of dihydrobenzofuran or demethylation of methoxy groups .
• Plasma Stability : Assess degradation in plasma (37°C, pH 7.4) over 24 hours; stabilize with protease inhibitors if needed .

Q. How can researchers identify biological targets for this compound?

• Strategies :

• Affinity Chromatography : Immobilize the compound on resin to pull down binding proteins from cell lysates.
• Transcriptomic Profiling : RNA-seq analysis of treated vs. untreated cells to identify differentially expressed pathways .
• Thermal Shift Assays : Monitor protein denaturation to detect direct ligand-target interactions .

Methodological Notes

• Synthetic Challenges : The thiopyran ring’s sulfur atom may require inert conditions (argon atmosphere) to prevent oxidation .
• Data Interpretation : Correlate NMR chemical shifts (e.g., δ 2.8–3.2 ppm for thiopyran methylene groups) with X-ray data for structural validation .
• Biological Assays : Use IC$_{50}$ values from dose-response curves to compare potency across analogs; statistical significance assessed via ANOVA (p < 0.05) .